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Compound of Interest

Compound Name: Pristane-d40

Cat. No.: B579067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Pristane-d40, a deuterated stable

isotope of pristane. The guide details its chemical properties, its critical role as an internal

standard in analytical methodologies, and its application in the context of the widely used

pristane-induced lupus (PIL) animal model.

Core Properties of Pristane-d40
Pristane-d40 is the deuterium-labeled version of pristane (2,6,10,14-tetramethylpentadecane),

a naturally occurring saturated hydrocarbon. The high degree of deuteration makes it an ideal

internal standard for mass spectrometry-based quantitative analysis of pristane in biological

matrices.

Property Value Reference

CAS Number 16416-35-6 [1][2]

Molecular Weight 308.77 g/mol [1][2]

Chemical Formula C₁₉D₄₀

Synonym
2,6,10,14-

tetramethylpentadecane-d40
[2]

Purity Typically ≥98% [2]

Storage Temperature 2-8°C [2]
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Application in Quantitative Analysis: The Role of an
Internal Standard
In analytical chemistry, particularly for techniques like Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), an internal

standard (IS) is crucial for accurate and precise quantification. An IS is a compound with similar

physicochemical properties to the analyte of interest, which is added in a known quantity to all

samples (both standards and unknowns) before processing.

Pristane-d40 is an exemplary internal standard for the quantification of pristane for the

following reasons:

Chemical Similarity: Being the deuterated analog, it behaves almost identically to pristane

during sample extraction, derivatization, and chromatographic separation.

Mass Distinction: It is easily distinguished from the non-labeled pristane by a mass

spectrometer due to the mass difference of its 40 deuterium atoms.

Correction for Variability: It effectively corrects for variations in sample preparation, injection

volume, and instrument response, thereby improving the accuracy and reproducibility of the

results.[3][4][5]

The use of a deuterated internal standard like Pristane-d40 is a widely accepted practice to

enhance the robustness of quantitative analytical methods.[3][6]
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Principle of Internal Standardization

Sample Preparation

Analytical Measurement

Quantification

Biological Sample
(e.g., Plasma, Tissue)

Add Known Amount of
Pristane-d40 (IS)

Liquid-Liquid or
Solid-Phase Extraction

GC-MS Analysis

Measure Peak Area
of Pristane

Measure Peak Area
of Pristane-d40 (IS)

Calculate Peak Area Ratio
(Pristane / Pristane-d40)

Compare Ratio to
Calibration Curve

Determine Pristane
Concentration
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Pristane-Induced Lupus (PIL) Experimental Workflow

Start: 8-12 week old
female mice

Single Intraperitoneal Injection

Treatment Group:
0.5 mL Pristane

Control Group:
0.5 mL Saline

Monitor for 2-8 months

Observe Clinical Signs:
- Ascites
- Arthritis

- Weight Loss

Sample Collection:
- Serum

- Kidneys
- Spleen

Autoimmune & Pathological Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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